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Compound of Interest

Compound Name: Sessilifoline A

Cat. No.: B15588495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Sessilifoline A is a naturally occurring alkaloid isolated from the roots of Stemona japonica.[1]

As a member of the Stemona alkaloid family, it possesses a complex and unique pentacyclic

ring structure. This document provides a comprehensive overview of the available physical and

chemical properties of Sessilifoline A, intended to serve as a foundational resource for

researchers in natural product chemistry, pharmacology, and drug discovery.

Core Physical and Chemical Properties
At present, detailed experimental data on many of the physical and chemical properties of

Sessilifoline A are not extensively reported in publicly accessible scientific literature. The

following tables summarize the currently available information.

Table 1: General and Chemical Properties of Sessilifoline A

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15588495?utm_src=pdf-interest
https://www.benchchem.com/product/b15588495?utm_src=pdf-body
https://natuprod.bocsci.com/product/sessilifoline-a-cas-929637-35-4-156035.html
https://www.benchchem.com/product/b15588495?utm_src=pdf-body
https://www.benchchem.com/product/b15588495?utm_src=pdf-body
https://www.benchchem.com/product/b15588495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₂H₃₁NO₅ [1][2][3]

Molecular Weight 389.49 g/mol [3]

IUPAC Name

(1S,3S,5R,6S,7R,10S,11R,12

R,16S)-11-ethyl-7-methyl-3-

[(2S,4S)-4-methyl-5-

oxotetrahydro-2-furanyl]-9,17-

dioxa-2-

azapentacyclo[10.5.0.0¹,⁵.0²,¹⁶.

0⁶,¹⁰]heptadecan-8-one

[1]

Canonical SMILES

CCC1C2CCCC3N4C2(O3)C(C

C4C5CC(C(=O)O5)C)C6C1O

C(=O)C6C

[1]

Natural Source Stemona japonica [1][2]

Table 2: Physical Properties of Sessilifoline A

Property Value

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Optical Rotation Data not available

Appearance Data not available

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and characterization of

Sessilifoline A are not readily available in the surveyed literature. General methodologies for

the extraction of alkaloids from plant materials would typically be employed.
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General Alkaloid Extraction and Isolation Workflow
(Hypothetical)
The following diagram illustrates a generalized workflow that could be adapted for the isolation

of Sessilifoline A from Stemona japonica. This is a hypothetical protocol based on standard

practices in natural product chemistry and does not represent a validated procedure for this

specific compound.
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A generalized workflow for the isolation and characterization of Sessilifoline A.
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Spectroscopic Data
Specific ¹H NMR, ¹³C NMR, and mass spectrometry data for Sessilifoline A have not been

identified in the available literature. Characterization of this compound would rely on a

combination of these techniques to elucidate its complex structure.

Biological Activity and Signaling Pathways
Information regarding the biological activity of Sessilifoline A is currently limited. No specific

pharmacological studies or assays have been reported, and consequently, its mechanism of

action and any potential modulation of cellular signaling pathways remain unknown.

Hypothetical Signaling Pathway Investigation
Should Sessilifoline A be investigated for its biological effects, a common starting point would

be to assess its impact on known signaling pathways implicated in various diseases. The

following diagram illustrates a generic signaling cascade that could be a target for such an

investigation.
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A generic cell signaling pathway for hypothetical investigation.
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Conclusion and Future Directions
Sessilifoline A represents a structurally intriguing natural product with potential for further

scientific investigation. The current body of knowledge is limited, highlighting a significant

opportunity for research in the areas of natural product isolation, chemical synthesis, and

pharmacological evaluation. Future studies should focus on:

Isolation and Purification: Development and publication of a detailed and reproducible

protocol for the isolation of Sessilifoline A from Stemona japonica.

Physicochemical Characterization: Experimental determination of its melting point, boiling

point, solubility in various solvents, and specific rotation.

Spectroscopic Analysis: Full characterization using modern spectroscopic techniques,

including 1D and 2D NMR, high-resolution mass spectrometry, and infrared spectroscopy.

Biological Screening: A broad-based biological screening to identify any potential therapeutic

activities, such as antimicrobial, anticancer, or anti-inflammatory effects.

Mechanism of Action Studies: If biological activity is identified, further research into its

mechanism of action and its effects on specific cellular signaling pathways will be crucial.

This document will be updated as more information on Sessilifoline A becomes available in

the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sessilifoline A: A Technical Overview of a Novel
Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588495#physical-and-chemical-properties-of-
sessilifoline-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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